Cas no 596825-49-9 (1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-methoxypropyl)-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-methoxypropyl)-
• CAS No: 596825-49-9
• MF: C₉H₁₁ClN₄O
• MW: 226.662840127945
• CID: 337611
• PubChem ID: 71442771
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-methoxypropyl)-
• 6-chloro-3-(3-methoxypropyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-Chloro-3-(3-methoxypropyl)[1,2,4]triazolo[4,3-b]pyridazine
• DTXSID00851630
• AKOS018930507
• 596825-49-9

• Inchi： 1S/C9H11ClN4O/c1-15-6-2-3-8-11-12-9-5-4-7(10)13-14(8)9/h4-5H,2-3,6H2,1H3
• InChI Key： XCQYPKGYOUBHBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NN=C(CCCOC)N2N=1

Computed Properties

• Exact Mass: 226.06233
• Monoisotopic Mass: 226.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.31